adenosine 3/'-phosphate phenyl ester
adenosine 3/'-phosphate phenyl ester
Brand Name:
Vulcanchem
CAS No.:
144828-27-3
VCID:
VC0129821
InChI:
InChI=1S/C16H18N5O7P/c17-14-11-15(19-7-18-14)21(8-20-11)16-12(23)13(10(6-22)26-16)28-29(24,25)27-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H,24,25)(H2,17,18,19)/t10-,12-,13-,16-/m1/s1
SMILES:
C1=CC=C(C=C1)OP(=O)(O)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)CO
Molecular Formula:
C16H18N5O7P
Molecular Weight:
423.32 g/mol
adenosine 3/'-phosphate phenyl ester
CAS No.: 144828-27-3
Main Products
VCID: VC0129821
Molecular Formula: C16H18N5O7P
Molecular Weight: 423.32 g/mol
| CAS No. | 144828-27-3 |
|---|---|
| Product Name | adenosine 3/'-phosphate phenyl ester |
| Molecular Formula | C16H18N5O7P |
| Molecular Weight | 423.32 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] phenyl hydrogen phosphate |
| Standard InChI | InChI=1S/C16H18N5O7P/c17-14-11-15(19-7-18-14)21(8-20-11)16-12(23)13(10(6-22)26-16)28-29(24,25)27-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H,24,25)(H2,17,18,19)/t10-,12-,13-,16-/m1/s1 |
| Standard InChIKey | IKSVKPSJEVGDNO-XNIJJKJLSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)OP(=O)(O)O[C@@H]2[C@H](O[C@H]([C@@H]2O)N3C=NC4=C(N=CN=C43)N)CO |
| SMILES | C1=CC=C(C=C1)OP(=O)(O)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)CO |
| Canonical SMILES | C1=CC=C(C=C1)OP(=O)(O)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)CO |
| Synonyms | adenosine 3'-phosphate phenyl ester Ap(3')(phenyl) |
| PubChem Compound | 132656 |
| Last Modified | Nov 11 2021 |
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